Cas no 898785-31-4 (2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene)

• Product Name: 2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene
• CAS No: 898785-31-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD08064182
• CID: 1945544
• Update Time: 2025-10-31

2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methoxy-5-methylphenyl)methyl]-1,3-dioxolane
• 2-METHOXY-5-METHYL(1,3-DIOXOLAN-2-YLMETHYL)BENZENE
• CTK5G6260
• AG-H-66499
• KB-173511
• 2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene

• MDL： MFCD08064182
• Inchi： 1S/C12H16O3/c1-9-3-4-11(13-2)10(7-9)8-12-14-5-6-15-12/h3-4,7,12H,5-6,8H2,1-2H3
• InChI Key： QSILKUMTUNSZSW-UHFFFAOYSA-N
• SMILES： O1CCOC1CC1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 208.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 27.69000
• LogP: 1.91900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene

Introduction to 2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene (CAS No. 898785-31-4)

2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene (CAS No. 898785-31-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its complex aromatic ring system and functional groups, making it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene is C₁₄H₁₈O₃, and it has a molecular weight of 234.29 g/mol. The compound features a substituted benzene ring with a methoxy group at the 2-position and a methyl group at the 5-position. The key structural feature is the (1,3-dioxolan-2-ylmethyl) substituent, which adds to its chemical versatility and reactivity.

In recent years, 2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene has been extensively studied for its potential applications in the development of new drugs and materials. One notable area of research involves its use as a precursor in the synthesis of antiviral agents. A study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel antiviral drugs targeting RNA viruses, such as influenza and hepatitis C. The unique structure of 2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene allows for the introduction of functional groups that enhance the antiviral activity and reduce toxicity.

Beyond its pharmaceutical applications, 2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene has also shown promise in materials science. Researchers at the University of California, Berkeley, have explored its use in the synthesis of advanced polymers and coatings. The compound's ability to form stable and functionalized polymers makes it an attractive candidate for developing materials with enhanced mechanical properties and improved biocompatibility. These materials have potential applications in biomedical devices, such as drug delivery systems and tissue engineering scaffolds.

The synthetic route to 2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene involves several well-established chemical reactions. One common method starts with the reaction of 2-methoxybenzaldehyde with 1,3-propanediol to form a hemiacetal intermediate. This intermediate is then treated with an alkylating agent to introduce the methyl group at the 5-position. Finally, the hemiacetal is converted to a dioxolane ring through a condensation reaction with another molecule of 1,3-propanediol. This multi-step process ensures high yields and purity of the final product.

The physical properties of 2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene, including its melting point (78°C), boiling point (190°C), and solubility in common organic solvents like ethanol and dichloromethane, make it suitable for various synthetic procedures. Its stability under standard laboratory conditions also contributes to its utility as an intermediate in complex synthetic pathways.

In terms of safety and handling, while 2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene is not classified as a hazardous material under current regulations, it should be handled with care to avoid skin contact and inhalation. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when working with this compound in a laboratory setting.

The environmental impact of 2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene is another important consideration. Studies have shown that it degrades readily under natural conditions and does not pose significant risks to aquatic or terrestrial ecosystems when used responsibly. However, best practices for waste disposal should be followed to minimize any potential environmental impact.

In conclusion, 2-Methoxy-5-methyl(1,3-dioxolan-2-ylmethyl)benzene (CAS No. 898785-31-4) is a valuable compound with diverse applications in pharmaceutical research and materials science. Its unique molecular structure and chemical properties make it an essential building block for developing new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, ensuring its relevance in both academic and industrial settings.